Cas no 1021059-68-6 (N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide)

• Product Name: N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide
• CAS No: 1021059-68-6
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 6078322
• PubChem ID: 42176090
• Update Time: 2025-11-01

N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide
• N-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]cyclopropanecarboxamide
• F5259-0200
• N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)cyclopropanecarboxamide
• VU0639570-1
• SR-01000921748
• 1021059-68-6
• SR-01000921748-1
• AKOS024503675

• Inchi： 1S/C20H20N4O2S/c1-24(16-9-11-17(26-2)12-10-16)20-23-22-19(27-20)14-5-7-15(8-6-14)21-18(25)13-3-4-13/h5-13H,3-4H2,1-2H3,(H,21,25)
• InChI Key： ZSAWTKDRHKVTQO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=NN=C(N(C)C4=CC=C(OC)C=C4)S3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 380.13069707g/mol
• Monoisotopic Mass: 380.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.6Ų

Additional information on N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide

Research Briefing on N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide (CAS: 1021059-68-6)

Recent studies on the compound N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide (CAS: 1021059-68-6) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,3,4-thiadiazole scaffold and cyclopropanecarboxamide moiety, has demonstrated significant biological activity in preclinical models, particularly in the modulation of key signaling pathways involved in cancer and inflammatory diseases.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the compound's pharmacological effects. In vitro studies have revealed that N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide exhibits potent inhibitory activity against specific kinases, such as EGFR and VEGFR, which are critical targets in oncology. Furthermore, its ability to disrupt protein-protein interactions involved in inflammatory cascades has been documented, suggesting potential applications in autoimmune disorders.

Methodologically, researchers have employed a combination of computational modeling, high-throughput screening, and structural-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity. Advanced techniques, including X-ray crystallography and NMR spectroscopy, have been utilized to characterize its binding modes and interactions with target proteins. These efforts have led to the identification of derivative compounds with improved pharmacokinetic profiles and reduced off-target effects.

Key findings from recent publications indicate that N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide demonstrates promising antitumor activity in xenograft models, with notable tumor regression observed at sub-micromolar concentrations. Additionally, its anti-inflammatory properties have been validated in murine models of rheumatoid arthritis, where it significantly reduced cytokine production and joint inflammation. These results underscore the compound's dual therapeutic potential.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity profiles require further investigation. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies, with the aim of advancing the compound into early-phase clinical trials.

In conclusion, N-(4-{5-[(4-methoxyphenyl)(methyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)cyclopropanecarboxamide represents a compelling candidate for drug development in oncology and immunology. Its multifaceted mechanism of action and robust preclinical data position it as a molecule of high interest for the pharmaceutical industry. Future studies will be critical in determining its therapeutic viability and potential impact on patient care.